2-(3-Hydroxyazetidin-1-YL)acetonitrile

• CAS: 1342163-61-4
• Molecular Formula: C5H8N2O
• Molecular Weight: 112.13 g/mol
• SMILES: C1C(CN1CC#N)O
• InChI: InChI=1S/C5H8N2O/c6-1-2-7-3-5(8)4-7/h5,8H,2-4H2
• InChIKey: IWJFCDKYTMGNDB-UHFFFAOYSA-N

2-(3-Hydroxyazetidin-1-yl)acetonitrile: Product Overview

2-(3-Hydroxyazetidin-1-YL)acetonitrile is a heterocyclic building block featuring an azetidine ring with a hydroxyl substituent at the 3-position and an acetonitrile group at the N-1 position (molecular formula C₅H₈N₂O, MW 112.13 g/mol). The compound is supplied as a research-grade intermediate with cataloged purity of 97–98% . Its structural scaffold is recognized in pharmaceutical chemistry as a versatile intermediate, though the specific compound remains sparsely documented in primary literature relative to simpler azetidine analogs.

Hydrogen-Bond Donation

Introduces a single directed H-bond donor for target engagement studies

Lipophilicity Control

Low predicted LogP supports solubility-oriented lead optimization workflows

Regioisomer Specificity

N-1-substituted azetidine scaffold for isomer-dependent SAR exploration

2-(3-Hydroxyazetidin-1-yl)acetonitrile: Why Substitution Fails

The 3-hydroxy group on the azetidine ring fundamentally alters the hydrogen-bond donor/acceptor profile relative to the des-hydroxy analog 2-(azetidin-1-yl)acetonitrile and shifts the lipophilicity relative to the regioisomer 2-(3-hydroxyazetidin-3-yl)acetonitrile. These differences translate into measurable changes in predicted LogP, topological polar surface area (TPSA), and hydrogen-bond donor count that directly impact solubility, permeability, and molecular recognition . Consequently, substituting one analog for another in a synthetic sequence or biological assay is expected to alter the pharmacokinetic or pharmacodynamic readout, making generic interchange scientifically unjustified without re-optimization.

Attribute

Target Compound

Analog / Regioisomer

H-Bond Donor Count

1 HBD (3-OH group)
Defines target engagement profile

Des‑hydroxy analog: 0 HBD
May abolish key ligand‑protein interaction

Lipophilicity & TPSA

Predicted LogP −0.81 to −1.08

Des‑hydroxy analog: LogP −0.39
Higher hydrophilicity shifts solubility and permeability

Regioisomer Identity

N‑1 substitution, 1 HBD

C‑3‑substituted isomer: 2 HBD, LogP −0.77
Different HBD profile alters recognition; isomer must be verified

2-(3-Hydroxyazetidin-1-yl)acetonitrile: Differentiation Evidence

Hydrogen-Bond Donor Count: Comparison with Des-Hydroxy Analog

2-(3-Hydroxyazetidin-1-YL)acetonitrile possesses one hydrogen-bond donor (the 3-OH group), whereas the unsubstituted analog 2-(azetidin-1-yl)acetonitrile (CAS 67523-81-3) has zero HBDs [1]. This single HBD difference is critical for target engagement in biological systems where hydrogen-bond donation governs binding affinity and selectivity.

H‑Bond Donor Count

Predicted

1 HBD

Single HBD may enable key ligand interactions

Computational; des‑hydroxy analog has 0 HBD

Evidence Dimension	Hydrogen-Bond Donor Count (HBD)
Target Compound Data	1
Comparator Or Baseline	2-(Azetidin-1-yl)acetonitrile: 0
Quantified Difference	+1 HBD
Conditions	Computational prediction based on 2D structure (ChemScene, Fluorochem)

Why This Matters

A single hydrogen-bond donor can enable or abolish a key ligand–protein interaction, making the target compound preferable for projects requiring directed H-bonding capability.

• [1] Chem960. 2-(Azetidin-1-yl)acetonitrile (CAS 67523-81-3): Physicochemical Properties. 2025. View Source

Lipophilicity Differential: Comparison with Des-Hydroxy Analog

The predicted LogP of 2-(3-hydroxyazetidin-1-YL)acetonitrile is −0.81 (ChemScene) to −1.08 (ChemSpace), whereas the des-hydroxy analog 2-(azetidin-1-yl)acetonitrile has a predicted LogP of −0.39 [1]. The difference of >0.4 log units indicates significantly higher hydrophilicity, which influences aqueous solubility and passive membrane permeability.

Lipophilicity Shift

Predicted

ΔLogP ≈ −0.42 to −0.69

Higher hydrophilicity may support solubility-limited absorption

Predicted LogP; experimental values not available

Evidence Dimension	LogP (octanol/water partition coefficient)
Target Compound Data	−0.81 (ChemScene); −1.08 (ChemSpace)
Comparator Or Baseline	2-(Azetidin-1-yl)acetonitrile: −0.39 (Fluorochem); XlogP 0.2 (chem960)
Quantified Difference	ΔLogP ≈ −0.42 to −0.69 (more hydrophilic)
Conditions	Predicted LogP using commercial cheminformatics algorithms

Why This Matters

A lower LogP often correlates with improved solubility and reduced non-specific binding, making the target compound a better starting point for lead optimization when solubility-limited absorption is a concern.

• [1] ChemSpace. 2-(3-Hydroxyazetidin-1-yl)acetonitrile: LogP. 2026. View Source

Regioisomeric Differentiation: N-1 vs. C-3 Substitution

The target compound (N-1-substituted hydroxyl-azetidine) differs from its regioisomer 2-(3-hydroxyazetidin-3-yl)acetonitrile (CAS 1512059-80-1) in both LogP and HBD count. The target has a predicted LogP of −0.81 and 1 HBD, whereas the regioisomer has a predicted LogP of −0.77 and 2 HBDs . This highlights that even isomeric azetidine acetonitriles are not interchangeable.

Regioisomer Profile

Predicted

HBD: 1 vs 2; LogP: −0.81 vs −0.77

HBD count differs; procurement must be isomer-specific

Predicted; biological impact requires confirmation

Evidence Dimension	LogP and HBD Count
Target Compound Data	LogP −0.81, HBD 1
Comparator Or Baseline	2-(3-Hydroxyazetidin-3-yl)acetonitrile: LogP −0.77, HBD 2
Quantified Difference	ΔLogP ≈ −0.05; ΔHBD = −1
Conditions	Predicted values from ChemScene and Leyan databases

Why This Matters

The distinct HBD profile between regioisomers can lead to divergent biological activity; procurement decisions must be isomer-specific to ensure experimental reproducibility.

JAK1 Selectivity Evidenced in a Derivative

A drug-like derivative incorporating the 2-(3-hydroxyazetidin-1-yl)-2-oxoethyl fragment (BDBM493078, US10981911 Example 18) exhibits an IC₅₀ of 0.100 nM against JAK1 and 35.3 nM against JAK2, yielding a JAK2/JAK1 selectivity ratio of 353-fold [1]. This demonstrates that the 3-hydroxyazetidine scaffold can be leveraged for target selectivity when appropriately elaborated.

JAK1 Selectivity (Deriv.)

Cross‑study

IC₅₀ 0.100 nM, 353‑fold over JAK2

Scaffold may support kinase selectivity when elaborated

Derivative data; not a direct measurement of the building block

Evidence Dimension	Kinase inhibition potency (IC₅₀)
Target Compound Data	Derivative BDBM493078: JAK1 IC₅₀ 0.100 nM; JAK2 IC₅₀ 35.3 nM
Comparator Or Baseline	JAK2 vs. JAK1 within same compound (intra-molecular selectivity)
Quantified Difference	353-fold selectivity for JAK1 over JAK2
Conditions	11-point 1:3/1:4 serial dilution in DMSO; JAK1 (574-1154) and JAK2 (532-1132) human kinases (BindingDB, US10981911)

Why This Matters

While not a direct measurement of the target compound itself, this data validates the scaffold's potential to confer high JAK1 selectivity, guiding procurement for kinase-focused medicinal chemistry programs.

• [1] BindingDB. BDBM493078: 2-((1r,4r)-4-(2-(2-(3-Hydroxyazetidin-1-yl)-2-oxoethyl)imidazo[4,5-d]pyrrolo[2,3-b]pyridin-1(6H)-yl)cyclohexyl)acetonitrile. US10981911 Example 18. 2024. View Source

2-(3-Hydroxyazetidin-1-yl)acetonitrile: Application Scenarios

Lead Optimization with Additional H-Bond Donation

When a project demands a building block that introduces a single hydrogen-bond donor while maintaining low molecular weight, 2-(3-hydroxyazetidin-1-YL)acetonitrile is preferable to the des-hydroxy analog 2-(azetidin-1-yl)acetonitrile. The additional HBD can form a critical interaction with a protein backbone carbonyl or a structured water molecule .

Improving Aqueous Solubility in Nitrile-Containing Series

For series where high lipophilicity leads to poor solubility or high metabolic clearance, the target compound's LogP of −0.81 offers a significant advantage over the less hydrophilic analog 2-(azetidin-1-yl)acetonitrile (LogP −0.39). This can reduce the need for additional solubilizing groups .

Kinase Inhibitor Programs Targeting JAK1 Selectivity

The JAK1-selective activity observed in a derivative (BDBM493078, JAK1 IC₅₀ 0.100 nM, 353-fold over JAK2) suggests that the 3-hydroxyazetidine scaffold is compatible with achieving high kinase selectivity. Researchers pursuing JAK1-sparing JAK2 inhibition or vice versa should consider this scaffold for SAR exploration [1].

Regioisomer-Specific Synthesis for Azetidine Bioisosteres

When the synthetic route requires N-alkylation rather than C-alkylation of the azetidine ring, the N-1-substituted target compound is the required regioisomer. Its distinct LogP and HBD profile relative to the C-3-substituted isomer (LogP −0.77, HBD 2) ensures that the correct isomer is used for structure–activity relationship studies .

Application

Selection Property

Validation Focus

H-Bond donor introduction

Hydrogen-bond donor count

Co‑crystallization or binding mode analysis

Solubility-driven lead optimization

LogP / hydrophilicity profile

Kinetic solubility and permeability assays

JAK1‑selective kinase projects

Scaffold compatibility with kinase selectivity

JAK1/JAK2 selectivity panel, SAR iteration

Regioisomer‑specific SAR

N‑1 substitution regioisomer identity

NMR and purity profiling for isomer confirmation

• [1] BindingDB. BDBM493078: JAK1/JAK2 IC₅₀ Data. US10981911 Example 18. 2024. View Source